Cas no 2228162-60-3 (5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine
• CAS No: 2228162-60-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6129161
• PubChem ID: 165661891
• Update Time: 2025-06-15

5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine
• EN300-1816785
• 2228162-60-3

• Inchi： 1S/C9H9N3O/c1-6-2-7(4-11-3-6)8-5-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： RMMLNEKGENDGHA-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS No. 2228162-60-3)

5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine, with the CAS registry number 2228162-60-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring and an oxazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its amine functional group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine has surged due to its potential role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its ability to modulate biological pathways, which aligns with the growing focus on precision medicine and targeted therapies. The compound's structural motif is also being explored in crop protection formulations, addressing global challenges like food security and sustainable agriculture.

The synthesis of CAS No. 2228162-60-3 typically involves multi-step organic reactions, including cyclization and cross-coupling techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These rigorous quality controls ensure its suitability for high-value applications in biopharmaceuticals and specialty chemicals.

From an industrial perspective, 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine is often discussed in the context of green chemistry and process optimization. Companies are investing in catalytic methods to reduce waste and improve yield, reflecting broader trends in environmental sustainability. Additionally, its compatibility with continuous flow chemistry systems makes it a candidate for scalable production.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of this compound is critical. Computational tools like molecular docking and QSAR modeling are frequently used to predict its interactions with biological targets. Such insights are invaluable for designing next-generation therapeutic candidates or agrochemicals with enhanced efficacy.

In summary, 5-(5-methylpyridin-3-yl)-1,3-oxazol-2-amine (CAS 2228162-60-3) represents a promising scaffold in modern chemistry. Its applications span from drug development to material innovation, driven by its adaptable chemistry and alignment with industry priorities like sustainability and efficiency. As research progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific and societal challenges.